PEG Linkers
  • Biotin-PEG11-oxyamine
    Biotin-PEG11-oxyamine
    • Cat. No.:
    • B1192312
    • CAS No.:
    • Molecular Formula:
    • C34H66N4O14S
    • Molecular Weight:
    • 787.0 g/mol
    Description
    Biotin-PEG11-oxyamine HCl salt is an aldehyde-reactive biotinylation reagent. It reacts with an aldehyde to form an oxime bond. If a reductant is used, it will form a hydroxylamine linkage. The hydrophilic PEG s...
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  • Biotin-PEG12-hydrazide
    Biotin-PEG12-hydrazide
    • Cat. No.:
    • B1192313
    • CAS No.:
    • Molecular Formula:
    • C37H71N5O15S
    • Molecular Weight:
    • 858.1 g/mol
    Description
    Biotin-PEG12-hydrazide is a hydrazide-activated biotinylation reagent used to label glycoproteins, carbohydrate-containing compounds that have oxidizable sugars or aldehydes. Hydrazine moiety reacts with an alde...
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  • Biotin-PEG24-TFP ester
    Biotin-PEG24-TFP ester
    • Cat. No.:
    • B1192314
    • CAS No.:
    • Molecular Formula:
    • C67H117F4N3O28S
    • Molecular Weight:
    • 1520.7 g/mol
    Description
    Biotin-PEG24-TFP ester with primary amino (-NH2) forms stable, irreversible amide bonds. The hydrophilic PEG spacer arm imparts water solubility that is transferred to the biotinylated molecule. PEG Linkers are ...
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  • Biotin-PEG2-Azide
    Biotin-PEG2-Azide
    • Cat. No.:
    • B1192315
    • CAS No.:
    • Molecular Formula:
    • C16H28N6O4S
    • Molecular Weight:
    • 400.5 g/mol
    Description
    Biotin azide is a derivative of biotin (vitamin H) covalently bound with azide group. This reagent allows labeling of various alkynylated molecules (such as DNA, oligonucleotides, and proteins) with biotin. Biot...
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  • Biotin-PEG3-SS-azide
    Biotin-PEG3-SS-azide
    • Cat. No.:
    • B1192316
    • CAS No.:
    • Molecular Formula:
    • C27H48N8O7S3
    • Molecular Weight:
    • 692.9 g/mol
    Description
    Biotin-PEG3-SS-azide is a Biotinylating reagent and PEG Linker. PEG Linkers may be useful in the development of antibody drug conjugates (ADCs).
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  • Biotin-PEG4-Picolyl azide
    Biotin-PEG4-Picolyl azide
    • Cat. No.:
    • B1192317
    • CAS No.:
    • Molecular Formula:
    • C27H42N8O7S
    • Molecular Weight:
    • 622.7 g/mol
    Description
    Biotin-PEG4-Picolyl azide has a biotin moiety and a picolyl azide moiety which can be conjugated with alkyne-containing biomolecules. PEG Linkers may be useful in the development of antibody drug conjugates....
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  • Biotin-PEG4-TFP ester
    Biotin-PEG4-TFP ester
    • Cat. No.:
    • B1192319
    • CAS No.:
    • Molecular Formula:
    • C27H37F4N3O8S
    • Molecular Weight:
    • 639.7 g/mol
    Description
    Biotin-PEG4-TFP ester is a Biotin PEG Linker with a primary amino (-NH2) that forms stable, irreversible amide bonds. The hydrophilic PEG spacer arm imparts water solubility that is transferred to the biotinylat...
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  • Biotin-PEG6-Amine
    Biotin-PEG6-Amine
    • Cat. No.:
    • B1192320
    • CAS No.:
    • Molecular Formula:
    • C24H46N4O8S
    • Molecular Weight:
    • 550.7 g/mol
    Description
    Biotin-PEG6-amine is PEG derivative containing a biotin group and a terminal primary amine group. The amine group can be coupled to carboxyl groups or 5'phosphate groups to form stable amide bonds. The hydrophi...
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  • NH2-PEG5-C1-Boc
    NH2-PEG5-C1-Boc
    • Cat. No.:
    • B3117437
    • CAS No.:
    • 2231845-67-1
    • Molecular Formula:
    • C16H33NO7
    • Molecular Weight:
    • 351.44 g/mol
    Description
    NH2-PEG5-C1-Boc is a useful research compound. Its molecular formula is C16H33NO7 and its molecular weight is 351.44 g/mol. The purity is usually 95%.
    BenchChem offers high-quality NH2-PEG5-C1-Boc suitable ...
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  • t-Boc-N-amido-PEG10-Br
    t-Boc-N-amido-PEG10-Br
    • Cat. No.:
    • B15143285
    • CAS No.:
    • Molecular Formula:
    • C27H54BrNO12
    • Molecular Weight:
    • 664.6 g/mol
    Description
    T-Boc-N-amido-PEG10-Br is a useful research compound. Its molecular formula is C27H54BrNO12 and its molecular weight is 664.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality t-Boc-N-amido-PE...
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